molecular formula C25H26N4O2 B5588143 1-(3-biphenylyl)-5-butyl-4-(3-pyridazinylcarbonyl)-2-piperazinone

1-(3-biphenylyl)-5-butyl-4-(3-pyridazinylcarbonyl)-2-piperazinone

Cat. No. B5588143
M. Wt: 414.5 g/mol
InChI Key: SGUDSRQKCDRRRJ-UHFFFAOYSA-N
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Description

Synthesis Analysis

Synthesis methods for related compounds often involve condensation reactions, electrophilic substitution, and the use of secondary amines and formaldehyde to yield corresponding derivatives. For example, Mustafa et al. (1964) describe the synthesis of N-Mannich bases from 1(2H)-phthalazinones and secondary amines, showcasing a foundational method for creating structurally similar compounds (Mustafa et al., 1964).

Molecular Structure Analysis

Structural characterization and analysis are crucial for understanding the molecular geometry, electron distribution, and potential reactivity of a compound. For instance, Sanjeevarayappa et al. (2015) utilized spectroscopic techniques and X-ray diffraction to detail the molecular structure of a tert-butyl piperazine-1-carboxylate derivative, offering insights into the arrangement and electronic environment of atoms within the molecule (Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

The chemical behavior of such compounds under different conditions reveals their reactivity, stability, and potential for further modification. Mekky et al. (2021) reported on the microwave-assisted synthesis of bis(pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidines), demonstrating the reactivity of piperazine-linked structures under specific conditions for creating complex heterocyclic systems (Mekky et al., 2021).

Physical Properties Analysis

Investigating the physical properties, including melting points, solubility, and crystalline structure, provides insights into the compound's suitability for various applications. Zhang et al. (2007) synthesized a derivative of 2,5-piperazinedione and characterized its physical properties through elemental analysis, IR, and X-ray diffraction, contributing to a deeper understanding of the compound's physical characteristics (Zhang et al., 2007).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, stability under different conditions, and potential biological activity, are fundamental to determining the compound's applications. Aparicio et al. (2006) explored the synthesis of pyrazines and piperazinones through reactions with 1,2-diamines, illustrating the versatility and chemical diversity achievable with piperazine-containing compounds (Aparicio et al., 2006).

properties

IUPAC Name

5-butyl-1-(3-phenylphenyl)-4-(pyridazine-3-carbonyl)piperazin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H26N4O2/c1-2-3-12-22-17-28(21-13-7-11-20(16-21)19-9-5-4-6-10-19)24(30)18-29(22)25(31)23-14-8-15-26-27-23/h4-11,13-16,22H,2-3,12,17-18H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SGUDSRQKCDRRRJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC1CN(C(=O)CN1C(=O)C2=NN=CC=C2)C3=CC=CC(=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H26N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

414.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-Biphenylyl)-5-butyl-4-(3-pyridazinylcarbonyl)-2-piperazinone

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